Cas no 664990-64-1 (1H-PYRROLO[2,3-B]PYRIDINE, 5-BROMO-3-PHENYL-2-(1H-PYRROL-3-YL)-)

• Product Name: 1H-PYRROLO[2,3-B]PYRIDINE, 5-BROMO-3-PHENYL-2-(1H-PYRROL-3-YL)-
• CAS No: 664990-64-1
• MF: C₁₇H₁₂BrN₃
• MW: 338.201282501221
• CID: 3236155
• PubChem ID: 10246490
• Update Time: 2025-04-21

1H-PYRROLO[2,3-B]PYRIDINE, 5-BROMO-3-PHENYL-2-(1H-PYRROL-3-YL)- Chemical and Physical Properties

Names and Identifiers

• 1H-PYRROLO[2,3-B]PYRIDINE, 5-BROMO-3-PHENYL-2-(1H-PYRROL-3-YL)-
• 5-Bromo-3-phenyl-2-(1H-pyrrol-3-yl)-1H-pyrrolo[2,3-b]pyridine
• SCHEMBL6248020
• 664990-64-1
• VBEZQKUCNAWRNC-UHFFFAOYSA-N
• DB-107461

• Inchi： 1S/C17H12BrN3/c18-13-8-14-15(11-4-2-1-3-5-11)16(12-6-7-19-9-12)21-17(14)20-10-13/h1-10,19H,(H,20,21)
• InChI Key： VBEZQKUCNAWRNC-UHFFFAOYSA-N
• SMILES： C12NC(C3C=CNC=3)=C(C3=CC=CC=C3)C1=CC(Br)=CN=2

Computed Properties

• Exact Mass: 337.02146Da
• Monoisotopic Mass: 337.02146Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles